Cas no 2228826-14-8 (5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine)

• Product Name: 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine
• CAS No: 2228826-14-8
• MF: C₆H₈N₆O
• MW: 180.167319297791
• CID: 5971207
• PubChem ID: 165849151
• Update Time: 2025-06-10

5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine
• 5-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]-1,2-oxazol-4-amine
• EN300-1732301
• 2228826-14-8

• Inchi： 1S/C6H8N6O/c7-5-3-9-13-6(5)1-2-12-4-8-10-11-12/h3-4H,1-2,7H2
• InChI Key： HCXBZVFWTUPIJQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)CCN1C=NN=N1

Computed Properties

• Exact Mass: 180.07595890g/mol
• Monoisotopic Mass: 180.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 95.6Ų

Additional information on 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine

Introduction to 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine (CAS No. 2228826-14-8)

5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine, with the CAS number 2228826-14-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and tetrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development programs.

The chemical structure of 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine consists of a 1,2-oxazole ring linked to a tetrazole moiety via an ethyl chain. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The oxazole ring is known for its stability and ability to form hydrogen bonds, while the tetrazole moiety is recognized for its high affinity for various biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,2-oxazol-4-amine has also demonstrated promising antiviral activity. Research has indicated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that this compound could be further explored as a potential antiviral agent.

The pharmacokinetic profile of 5-2-(1H-1,2,3,4-tetrazol-1-y)ethyl-1,2-oaxzol--amine has been studied in preclinical models. It has been found to exhibit good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolic stability is also noteworthy, with minimal degradation observed in liver microsomes. These properties make it an attractive candidate for further development as an oral medication.

Safety and toxicity studies have been conducted to evaluate the potential side effects of 5--(H-,,-,-)-y)ethyl--oaxzol--amine. In animal models, it has been shown to have a low toxicity profile at therapeutic doses. No significant adverse effects were observed in acute and subchronic toxicity studies. However, further long-term safety studies are necessary to fully understand its safety profile in humans.

The potential applications of 5--(H-,,-,-)-y)ethyl--oaxzol--amine extend beyond its anti-inflammatory and antiviral properties. Recent research has also explored its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further investigated for its anticancer potential.

In conclusion, 5--(H-,,-,-)-y)ethyl--oaxzol--amine (CAS No. 2228826--) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic efficacy for various diseases. As more data becomes available from clinical trials and preclinical studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents in medicine.